Cas no 1551890-05-1 (1-Methyl-2-(trifluoroacetamido)cyclohexane-1-carboxylic acid)

• Product Name: 1-Methyl-2-(trifluoroacetamido)cyclohexane-1-carboxylic acid
• CAS No: 1551890-05-1
• MF: C₁₀H₁₄F₃NO₃
• MW: 253.218273639679
• CID: 6397623
• PubChem ID: 83214579
• Update Time: 2025-10-16

1-Methyl-2-(trifluoroacetamido)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS021536627
• 1-methyl-2-(trifluoroacetamido)cyclohexane-1-carboxylic acid
• EN300-4401714
• 1551890-05-1
• 1-Methyl-2-(trifluoroacetamido)cyclohexane-1-carboxylic acid

• Inchi： 1S/C10H14F3NO3/c1-9(8(16)17)5-3-2-4-6(9)14-7(15)10(11,12)13/h6H,2-5H2,1H3,(H,14,15)(H,16,17)
• InChI Key： QYGGPQCULGBIQM-UHFFFAOYSA-N
• SMILES： FC(C(NC1CCCCC1(C(=O)O)C)=O)(F)F

Computed Properties

• Exact Mass: 253.09257779g/mol
• Monoisotopic Mass: 253.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-Methyl-2-(trifluoroacetamido)cyclohexane-1-carboxylic acid

1-Methyl-2-(trifluoroacetamido)cyclohexane-1-carboxylic acid (CAS No. 1551890-05-1): An Overview of Its Structure, Properties, and Applications

1-Methyl-2-(trifluoroacetamido)cyclohexane-1-carboxylic acid (CAS No. 1551890-05-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its intricate molecular structure, which includes a cyclohexane ring, a methyl group, and a trifluoroacetamido functional group. These structural features contribute to its distinct chemical properties and potential applications in various scientific domains.

The molecular formula of 1-Methyl-2-(trifluoroacetamido)cyclohexane-1-carboxylic acid is C₁₀H₁₃F₃NO₃, and its molecular weight is approximately 244.20 g/mol. The compound's structure can be visualized as a cyclohexane ring with a methyl group attached to one carbon atom and a carboxylic acid group attached to another. The trifluoroacetamido group is bonded to the nitrogen atom, which is also part of the carboxylic acid moiety. This arrangement of functional groups imparts unique chemical reactivity and biological activity to the molecule.

In terms of physical properties, 1-Methyl-2-(trifluoroacetamido)cyclohexane-1-carboxylic acid is a white crystalline solid at room temperature. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The compound's melting point is around 160°C, and it exhibits good thermal stability under standard laboratory conditions.

The synthesis of 1-Methyl-2-(trifluoroacetamido)cyclohexane-1-carboxylic acid typically involves multi-step reactions that are carefully optimized to achieve high yields and purity. One common synthetic route involves the reaction of cyclohexanecarboxylic acid with methylamine to form the corresponding amide, followed by the introduction of the trifluoroacetyl group through an acylation reaction. The final step often involves deprotection or further functionalization to obtain the desired product.

In recent years, 1-Methyl-2-(trifluoroacetamido)cyclohexane-1-carboxylic acid has been studied for its potential applications in medicinal chemistry and drug discovery. Research has shown that this compound exhibits promising biological activity against various targets, including enzymes, receptors, and ion channels. For instance, studies have demonstrated that it can act as a potent inhibitor of specific enzymes involved in metabolic pathways, making it a valuable tool for understanding biological processes and developing new therapeutic agents.

A notable area of research involves the use of 1-Methyl-2-(trifluoroacetamido)cyclohexane-1-carboxylic acid as a lead compound for the development of novel drugs targeting neurological disorders. Preclinical studies have indicated that this compound can cross the blood-brain barrier and modulate key neurotransmitter systems, suggesting its potential utility in treating conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. These findings have sparked interest among pharmaceutical companies and academic researchers alike.

Beyond its medicinal applications, 1-Methyl-2-(trifluoroacetamido)cyclohexane-1-carboxylic acid has also been explored for its use in materials science and analytical chemistry. Its unique chemical properties make it suitable for applications such as the synthesis of advanced polymers, the development of new analytical methods for detecting trace amounts of compounds, and the creation of functional materials with tailored properties.

In conclusion, 1-Methyl-2-(trifluoroacetamido)cyclohexane-1-carboxylic acid (CAS No. 1551890-05-1) is a multifaceted compound with a wide range of potential applications in various scientific fields. Its unique molecular structure and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activity and practical uses, this compound is poised to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions for unmet medical needs.